Cas no 36755-02-9 (Methyl 3-(chloromethyl)-4-methoxybenzoate)

• Product Name: Methyl 3-(chloromethyl)-4-methoxybenzoate
• CAS No: 36755-02-9
• MF: C₁₀H₁₁ClO₃
• MW: 214.645542383194
• MDL: MFCD05864592
• CID: 296455
• PubChem ID: 12853097
• Update Time: 2025-10-25

Methyl 3-(chloromethyl)-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(chloromethyl)-4-methoxybenzoate
• Benzoic acid,3-(chloromethyl)-4-methoxy-, methyl ester
• LogP
• methyl 3-(chloromethyl)-4-methoxybenzoate(SALTDATA: FREE)
• GGMLVQZGDANIEE-UHFFFAOYSA-N
• methyl 3-(chloromethyl)4-methoxy-benzoate
• MFCD05864592
• Methyl 3-(chloromethyl)-4-methoxybenzoate, AldrichCPR
• AKOS002160481
• SCHEMBL1020427
• DTXSID80511503
• Methyl3-(chloromethyl)-4-methoxybenzoate
• EN300-380990
• VS-01485
• 36755-02-9
• DB-101285
• BBL004048
• methyl 3-(chloromethyl)-4-methoxy-benzoate
• benzoic acid, 3-(chloromethyl)-4-methoxy-, methyl ester
• ALBB-017932
• 3-Chloromethyl-4-methoxy-benzoic acid methyl ester
• STK256631

• MDL： MFCD05864592
• Inchi： 1S/C10H11ClO3/c1-13-9-4-3-7(10(12)14-2)5-8(9)6-11/h3-5H,6H2,1-2H3
• InChI Key： GGMLVQZGDANIEE-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(=O)OC)C=CC=1OC

Computed Properties

• Exact Mass: 214.03973
• Monoisotopic Mass: 214.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.199
• Boiling Point: 322.8°C at 760 mmHg
• Flash Point: 137.2°C
• Refractive Index: 1.52
• PSA: 35.53

Additional information on Methyl 3-(chloromethyl)-4-methoxybenzoate

Methyl 3-(chloromethyl)-4-methoxybenzoate (CAS No. 36755-02-9): A Versatile Intermediate in Modern Chemical Biology and Medicinal Chemistry

Methyl 3-(chloromethyl)-4-methoxybenzoate, identified by its CAS number 36755-02-9, is a significant compound in the realm of chemical biology and medicinal chemistry. This benzoate derivative features a chloromethyl substituent at the third position and a methoxy group at the fourth position, making it a valuable intermediate for synthesizing various pharmacologically active molecules.

The structural attributes of Methyl 3-(chloromethyl)-4-methoxybenzoate contribute to its versatility in organic synthesis. The presence of the chloromethyl group allows for further functionalization through nucleophilic substitution reactions, enabling the introduction of diverse side chains or heterocyclic structures. This property is particularly advantageous in drug discovery, where modifications at specific positions can fine-tune biological activity and selectivity.

The methoxy group at the fourth position not only influences the electronic properties of the molecule but also enhances its solubility in polar solvents, facilitating its use in various reaction conditions. This balance of functional groups makes Methyl 3-(chloromethyl)-4-methoxybenzoate a preferred building block for constructing complex molecular architectures.

In recent years, Methyl 3-(chloromethyl)-4-methoxybenzoate has garnered attention for its role in developing novel therapeutic agents. For instance, researchers have explored its utility in synthesizing inhibitors targeting specific enzymatic pathways implicated in diseases such as cancer and neurodegeneration. The benzoate core is a common scaffold in medicinal chemistry, known for its ability to interact with biological targets through hydrophobic and hydrogen bonding interactions.

A notable application of Methyl 3-(chloromethyl)-4-methoxybenzoate is in the synthesis of small molecule modulators of protein-protein interactions. By incorporating this compound into drug candidates, scientists aim to disrupt aberrant signaling pathways that contribute to disease progression. The chloromethyl group serves as a handle for further derivatization, allowing the creation of molecules with tailored binding affinities and pharmacokinetic profiles.

The compound's relevance extends to the field of materials science, where it has been investigated for its potential in designing functional polymers and coatings. The benzoate moiety contributes to thermal stability, while the methoxy and chloromethyl groups provide opportunities for cross-linking and polymerization reactions. Such applications highlight the broad utility of Methyl 3-(chloromethyl)-4-methoxybenzoate beyond traditional pharmaceuticals.

Ongoing research continues to uncover new synthetic pathways and applications for Methyl 3-(chloromethyl)-4-methoxybenzoate. Advances in computational chemistry have enabled more efficient virtual screening of derivatives, accelerating the identification of promising lead compounds. Additionally, green chemistry principles are being integrated into synthetic protocols to minimize environmental impact while maintaining high yields and purity.

The future prospects of this compound are promising, with potential applications emerging in areas such as precision medicine and personalized therapeutics. By leveraging its unique structural features, Methyl 3-(chloromethyl)-4-methoxybenzoate is poised to play a pivotal role in shaping the next generation of therapeutic interventions. Its continued exploration will undoubtedly contribute to advancements across multiple disciplines within chemical biology and medicinal chemistry.